N-(3,4-dimethoxyphenyl)-N'-2-pyridinylthiourea
Overview
Description
N-(3,4-dimethoxyphenyl)-N'-2-pyridinylthiourea, commonly known as DMPT, is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. DMPT is a white crystalline solid that is soluble in water and organic solvents. It is a thiourea derivative that has been synthesized through several methods.
Mechanism of Action
The mechanism of action of DMPT is not fully understood. However, it has been suggested that DMPT may act as a feed attractant and growth promoter by increasing the secretion of digestive enzymes and improving nutrient absorption in animals. In addition, DMPT may activate the hypothalamic-pituitary-gonadal axis and stimulate the secretion of growth hormone in fish and shrimp.
Biochemical and Physiological Effects:
DMPT has been shown to have various biochemical and physiological effects on animals, including increased feed intake, improved growth performance, increased protein synthesis, and improved immune function. In addition, DMPT has been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
DMPT has several advantages for lab experiments, including its low toxicity, high solubility, and stability in water and organic solvents. However, DMPT can be expensive and may vary in purity depending on the synthesis method used.
Future Directions
There are several future directions for research on DMPT, including exploring its potential applications in other scientific research fields, such as biotechnology and drug discovery. In addition, further studies are needed to fully understand the mechanism of action of DMPT and its potential side effects on animals and humans.
Scientific Research Applications
DMPT has been extensively studied for its potential applications in various scientific research fields, including agriculture, aquaculture, and medicine. In agriculture, DMPT has been shown to improve the growth performance and feed utilization of livestock and poultry. In aquaculture, DMPT has been shown to improve the growth and survival rate of fish and shrimp. In medicine, DMPT has been shown to have potential anti-inflammatory, anti-tumor, and anti-viral properties.
properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-3-pyridin-2-ylthiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2S/c1-18-11-7-6-10(9-12(11)19-2)16-14(20)17-13-5-3-4-8-15-13/h3-9H,1-2H3,(H2,15,16,17,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLLLBJQZGCWOKH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=S)NC2=CC=CC=N2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dimethoxyphenyl)-3-pyridin-2-ylthiourea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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